Cas no 20926-81-2 (1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-
• CAS No: 20926-81-2
• MF: C₁₉H₁₂O₅
• MW: 320.295585632324
• MDL: MFCD00245212
• CID: 1401613
• Update Time: 2025-11-01

1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-
• 2-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]indene-1,3-dione

• MDL： MFCD00245212
• Inchi： 1S/C19H12O5/c20-14(7-5-11-6-8-15-16(9-11)24-10-23-15)17-18(21)12-3-1-2-4-13(12)19(17)22/h1-9,17H,10H2/b7-5+
• InChI Key： BVIXXTXWWWACNQ-FNORWQNLSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C1C(=O)/C=C/C1=CC=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-

Comprehensive Analysis of 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- (CAS No. 20926-81-2)

The compound 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- (CAS No. 20926-81-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring an indene-dione core coupled with a benzodioxole moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the most frequently searched questions about CAS No. 20926-81-2 revolves around its potential applications in drug discovery. The 1H-Indene-1,3(2H)-dione scaffold is known for its versatility in pharmaceutical design, often serving as a key intermediate in the synthesis of compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The addition of the benzodioxol-5-yl group further enhances its bioactivity, making it a promising candidate for targeting specific enzymatic pathways.

In recent years, the demand for sustainable and eco-friendly materials has surged, and 2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]-1H-Indene-1,3(2H)-dione has been investigated for its potential in this arena. Its conjugated double-bond system and aromatic rings contribute to its stability and electronic properties, which are crucial for developing organic semiconductors and photovoltaic materials. Researchers are particularly interested in its ability to absorb UV light, making it a potential component in sunscreens and protective coatings.

Another hot topic in the scientific community is the role of CAS 20926-81-2 in green chemistry. The compound’s synthesis often involves catalytic processes that minimize waste and reduce harmful byproducts. This aligns with the global push toward sustainable chemical practices, a trend frequently highlighted in academic and industrial forums. Users searching for "green synthesis of indene-dione derivatives" will find this compound particularly relevant.

The structural complexity of 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- also makes it a fascinating subject for computational chemistry studies. Molecular docking simulations and density functional theory (DFT) calculations have been employed to predict its interactions with biological targets and its electronic behavior. These studies are often cited in discussions about AI-driven drug discovery and machine learning in material science, two rapidly growing fields that dominate search engine queries.

From a commercial perspective, CAS No. 20926-81-2 is available through specialized chemical suppliers, but its high purity forms are often tailored for research purposes. Quality control and analytical methods, such as HPLC and NMR, are critical for ensuring its suitability in sensitive applications. This aspect is frequently queried by procurement specialists and lab managers seeking reliable sources for their projects.

In summary, 1H-Indene-1,3(2H)-dione,2-[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propenyl]- represents a multifaceted compound with broad implications across multiple disciplines. Its integration into cutting-edge research, from pharmaceuticals to renewable energy, underscores its importance in modern science. As interest in sustainable and high-performance materials grows, this compound is poised to remain a focal point in both academic and industrial settings.